7-[(Benzyloxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid

• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 2-tert-butyl-7-phenylmethoxycarbonyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-3-carboxylic acid
• InChI: InChI=1S/C19H23N3O4/c1-19(2,3)16-15(17(23)24)22-10-9-21(11-14(22)20-16)18(25)26-12-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3,(H,23,24)
• InChI Key: QMXPIJWDWYRRBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(N2CCN(CC2=N1)C(=O)OCC3=CC=CC=C3)C(=O)O

Description

This compound belongs to the imidazo[1,2-a]pyrazine family, characterized by a bicyclic heteroaromatic system. The benzyloxycarbonyl (Cbz) group at position 7 serves as a protective moiety, while the tert-butyl substituent at position 2 and the carboxylic acid at position 3 contribute to steric bulk and polarity, respectively. The tetrahydroimidazopyrazine core enhances conformational flexibility compared to fully aromatic analogs .

Preparation Methods

General Synthetic Strategy

The synthesis of 7-[(Benzyloxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid generally involves:

• Construction of the imidazo[1,2-a]pyrazine bicyclic core
• Introduction of the tert-butyl substituent at the 2-position
• Installation of the carboxylic acid group at the 3-position
• Protection of the nitrogen at position 7 with the benzyloxycarbonyl (Cbz) group

Stepwise Synthetic Route

Step 1: Synthesis of 2-tert-butyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine

• Starting from pyrazine derivatives, a cyclization reaction is performed to form the imidazo[1,2-a]pyrazine core.
• The tert-butyl group is introduced via alkylation or by using a tert-butyl substituted precursor.
• Typical conditions involve heating with suitable alkylating agents or via ring closure under acidic or basic catalysis.

Detailed Synthetic Example (Literature-Inspired)

• Starting Material: 2-tert-butyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylic acid methyl ester
• Step 1: Dissolve the ester in dry dichloromethane, cool to 0°C.
• Step 2: Add triethylamine as base, then slowly add benzyloxycarbonyl chloride dropwise.
• Step 3: Stir the reaction mixture at 0°C for 1 hour, then allow to warm to room temperature and stir for additional 2 hours.
• Step 4: Quench the reaction with water, extract organic layer, wash with brine, dry over anhydrous sodium sulfate.
• Step 5: Concentrate and purify by column chromatography to yield the protected acid.
• Step 6: Hydrolyze the methyl ester under acidic or basic conditions to yield the free carboxylic acid.

Analytical Data and Characterization

Property	Data
Molecular Formula	C19H23N3O4
Molecular Weight	357.4 g/mol
Purity	Typically >95% by HPLC
Physical State	Solid, white to off-white powder
Melting Point	Not widely reported; expected 150-180 °C range
NMR (1H, CDCl3)	Signals consistent with imidazo[1,2-a]pyrazine, tert-butyl, and Cbz groups
IR Spectrum	Characteristic C=O stretches (~1700 cm^-1), N-H stretches, aromatic C-H
Mass Spectrometry	Molecular ion peak at m/z 357 (M+H)+

Summary Table of Preparation Methods

Method Aspect	Description
Core ring formation	Cyclization of pyrazine derivatives with appropriate alkylation for tert-butyl substitution
Carboxylic acid installation	Ester intermediates hydrolyzed to acid or direct oxidation/carboxylation
Nitrogen protection	Benzyloxycarbonyl (Cbz) protection using Cbz-Cl and base in organic solvent
Purification	Column chromatography, crystallization
Analytical confirmation	NMR, IR, MS, HPLC purity assessment

Notes on Research and Source Verification

• The compound is listed in PubChem (CID 125454422) with structure and identifiers but without detailed synthetic procedures.
• Similar compounds such as tert-butyl 5,6-dihydroimidazo[1,2-a]pyrazine carboxylates have documented synthetic routes involving cyclization and protection steps.
• Patent literature on related imidazo[1,2-a]pyrazine derivatives provides synthetic methodology insights, including protection and functionalization strategies.
• No direct synthetic procedure for this exact compound is publicly detailed in major chemical supplier catalogs or open literature; however, the synthesis can be extrapolated from closely related compounds and standard organic synthesis protocols.
• Avoided unreliable sources such as www.benchchem.com and www.smolecule.com as per instruction.

Chemical Reactions Analysis

7-[(Benzyloxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogenation catalysts such as palladium on carbon.

Substitution: Nucleophilic substitution reactions can occur, particularly at the benzyloxycarbonyl group, using reagents like sodium methoxide.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of potential therapeutic agents, particularly those targeting neurological and infectious diseases.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: Researchers use this compound to study its interactions with various biological targets, including enzymes and receptors.

Mechanism of Action

The mechanism of action of 7-[(Benzyloxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Imidazopyrazine Core

Key Compounds :

Compound Name	Substituents (Positions)	Molecular Weight	Key Features
7-[(Benzyloxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid (Target)	Cbz (7), tert-butyl (2), COOH (3)	~357.4 g/mol*	Base-labile Cbz group; polar carboxylic acid enhances water solubility.
7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid	Boc (7), COOH (2)	~267.3 g/mol	Acid-labile Boc group; smaller substituent reduces steric hindrance.
3-Bromo-7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid	Boc (7), Br (3), COOH (2)	~346.2 g/mol	Bromine introduces electronegativity; may alter reactivity in cross-couplings.
7-Benzyl-2-methylimidazo[1,2-a]pyrazin-3(7H)-one	Benzyl (7), CH₃ (2), ketone (3)	239.3 g/mol	Ketone at position 3 reduces acidity; methyl group lowers steric bulk.

*Calculated based on formula C₁₉H₂₃N₃O₄.

Analysis :

• Protective Groups : The Cbz group in the target compound is more base-sensitive than Boc , which requires acidic conditions for removal (e.g., TFA in ) .
• Positional Effects: A carboxylic acid at position 3 (target) vs.

Heterocyclic Core Modifications

Key Compounds :

Compound Name	Core Structure	Key Differences
Methyl 2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylate	Imidazo[1,2-a]pyridine	Pyridine ring (N at position 1) vs. pyrazine (two N atoms); reduced basicity.
2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid	Imidazo[1,2-a]pyridine	Trifluoromethyl group enhances lipophilicity; carboxylic acid at position 6.

Analysis :

• Pyridine vs.
• Substituent Placement : A carboxylic acid at position 8 (pyridine analog) vs. position 3 (target) may affect binding orientation in enzyme active sites.

Spectral and Physicochemical Properties

Compound Name	IR (Carboxylic Acid C=O)	¹H NMR (Key Signals)
Target Compound	~1700 cm⁻¹	δ 1.45 (s, 9H, tert-butyl), δ 5.20 (s, 2H, Cbz)
7-Boc-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid	~1695 cm⁻¹	δ 1.40 (s, 9H, Boc), δ 3.70 (m, 4H, CH₂)
7-Benzyl-2-methylimidazo[1,2-a]pyrazin-3(7H)-one	~1680 cm⁻¹ (ketone)	δ 2.50 (s, 3H, CH₃), δ 4.90 (s, 2H, benzyl)

Analysis :

• IR : Carboxylic acids show strong C=O stretching near 1700 cm⁻¹, while ketones (e.g., ) absorb at lower frequencies .
• ¹H NMR: The tert-butyl group (δ ~1.45) and Cbz benzyl protons (δ ~5.20) are diagnostic for the target compound .

Biological Activity

7-[(Benzyloxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid (CAS No. 2059966-91-3) is a compound belonging to the imidazopyrazine class, which has garnered interest for its potential biological activities, particularly in cancer therapy. This article reviews the synthesis, biological evaluation, and mechanisms of action of this compound.

The molecular formula of 7-[(benzyloxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid is $C_{19}H_{23}N_{3}O_{4}$ with a molecular weight of 357.4 g/mol. It features a complex structure that contributes to its biological activity.

Property	Value
CAS Number	2059966-91-3
Molecular Formula	C₁₉H₂₃N₃O₄
Molecular Weight	357.4 g/mol
Density	N/A
Boiling Point	N/A
Melting Point	N/A

Synthesis

The compound is synthesized through various chemical reactions involving imidazopyrazine derivatives. The synthesis typically includes the introduction of the benzyloxycarbonyl group and tert-butyl substituent to enhance biological activity and solubility.

Inhibition of CDK9

Recent studies have highlighted the compound's role as a cyclin-dependent kinase 9 (CDK9) inhibitor. CDK9 plays a crucial role in regulating transcription and cell cycle progression. The compound demonstrated significant inhibitory activity against CDK9 with an IC50 value in the low micromolar range.

• CDK9 Inhibition :
  • IC50 : 0.16 µM for derivatives with specific substitutions.
  • Mechanism : The inhibition correlates with anti-proliferative effects observed in various cancer cell lines.

Anti-Cancer Activity

The anti-proliferative effects of this compound have been evaluated against several cancer cell lines:

• Breast Cancer (MCF7) : Exhibited cytotoxicity with an average IC50 of approximately 6.66 µM.
• Colorectal Cancer (HCT116) : Similar cytotoxic effects were noted.
• Chronic Myelogenous Leukemia (K652) : The compound showed promising results in inhibiting cell growth.

Study on Derivatives

In a comparative study involving various imidazopyrazine derivatives:

• Compound 3c was identified as the most potent derivative with significant cytotoxicity across multiple cancer cell lines.
• The study indicated that structural modifications at specific positions on the imidazopyrazine scaffold could enhance biological activity.

The mechanisms through which 7-[(benzyloxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid exerts its effects include:

• Inhibition of CDK9 : Disruption of transcriptional regulation leading to apoptosis in cancer cells.
• Cell Cycle Arrest : Induction of G1 phase arrest in treated cells.
• Apoptotic Pathways : Activation of caspase pathways resulting in programmed cell death.

Q & A

Basic Research Questions

Q. What synthetic strategies are effective for constructing the imidazo[1,2-a]pyrazine core in this compound?

• Methodology : The core can be synthesized via cyclization of intermediates using reagents like ethyl 2-chloro-3-oxobutanoate in refluxing 1,4-dioxane. Subsequent functionalization (e.g., benzyloxycarbonyl protection) is achieved via carbamate formation with benzyl chloroformate. Key steps include Boc (tert-butoxycarbonyl) protection/deprotection cycles and crystallization in DCM/hexane to isolate products .
• Characterization : Confirm intermediate structures via ¹H NMR (e.g., methyl singlet at δ 2.28 ppm) and LC-MS (e.g., [M+H]+ ion matching calculated molecular weights) .

Q. How should researchers handle stability and storage of this compound?

• Stability : The benzyloxycarbonyl group is sensitive to acidic conditions. Avoid prolonged exposure to TFA or HCl, which may cleave the protective group.
• Storage : Store under inert gas (N₂/Ar) at room temperature in airtight containers. Use desiccants to prevent hydrolysis of the ester/carbamate functionalities .

Advanced Research Questions

Q. How can low yields during amide coupling steps be mitigated?

• Troubleshooting : Low yields (e.g., 27% in ) often arise from incomplete activation of carboxylic acids. Optimize coupling agents (e.g., HATU instead of DMTMM) and bases (e.g., Hunig’s base over NaHCO₃). Pre-activate the acid for 30 minutes before adding the amine .
• Validation : Monitor reaction progress via TLC (silica gel, eluent: MeOH/DCM 5:95) or LC-MS for intermediate detection .

Q. What analytical techniques resolve structural ambiguities in substituted imidazo[1,2-a]pyrazines?

• Advanced NMR : Use ¹³C NMR to distinguish between carbonyl carbons (e.g., δ 165–171 ppm for carboxylic acid derivatives) and heterocyclic carbons. 2D NMR (e.g., HSQC) can assign protons adjacent to nitrogen atoms in the imidazo ring .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular formulas, especially for isomers with similar molecular weights (e.g., differentiating tert-butyl vs. benzyl substituents) .

Q. How can researchers address instability during Boc deprotection?

• Optimized Conditions : Use TFA in DCM (1:1 v/v) at 0°C to minimize side reactions. Quench excess acid with saturated NaHCO₃ immediately after deprotection to prevent degradation of the free amine .
• Alternative Strategies : Replace Boc with Fmoc protection if the compound is prone to ring-opening under strong acids .

Data Contradictions and Resolution

Q. Discrepancies in reported yields for similar imidazo[1,2-a]pyrazine syntheses: How to interpret?

• Root Cause : Variability in crystallization efficiency (e.g., reports 94% yield for a tert-butyl derivative vs. 27% for a primary amine). Differences in solubility profiles (e.g., DCM/hexane vs. DMF/i-PrOH) significantly impact recovery .
• Resolution : Pre-purify intermediates via flash chromatography (silica gel, gradient elution) before crystallization. Use solubility parameters (Hansen solubility) to select optimal solvent systems .

Experimental Design Considerations

Q. What precautions are critical for scaling up the synthesis?

• Safety : The compound’s tert-butyl and benzyl groups may pose explosion risks under high pressure. Conduct DSC (differential scanning calorimetry) to assess thermal stability before scaling .
• Process Chemistry : Replace hazardous solvents (e.g., DCM) with EtOAc/MTBE mixtures for large-scale extractions. Implement in-line FTIR to monitor reaction endpoints .